Cas no 66827-16-5 (N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide)

• Product Name: N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide
• CAS No: 66827-16-5
• MF: C₁₆H₂₀IN₃S
• MW: 413.319574356079
• CID: 1712548
• PubChem ID: 48052
• Update Time: 2025-04-21

N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide Chemical and Physical Properties

Names and Identifiers

• N,N,N-trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethanaminium iodide
• trimethyl(2-pyrido[3,2-b][1,4]benzothiazin-10-ylethyl)azanium,iodide
• AMMONIUM, (2-(10H-PYRIDO(3,2-b)(1,4)BENZOTHIAZIN-10-YL)ETHYL)TRIMETHYL-, IODIDE
• N,N,N-Trimethyl-2-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)ethan-1-aminium iodide
• D 220
• 66827-16-5
• DTXSID40985387

• Inchi： 1S/C16H20N3S.HI/c1-19(2,3)12-11-18-13-7-4-5-8-14(13)20-15-9-6-10-17-16(15)18;/h4-10H,11-12H2,1-3H3;1H/q+1;/p-1
• InChI Key： VUBZLYNABYMJDP-UHFFFAOYSA-M
• SMILES： [I-].S1C2C=CC=NC=2N(C2C=CC=CC1=2)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 392.8854
• Monoisotopic Mass: 413.04227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.4Ų

Experimental Properties

• PSA: 16.13